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  4. (7R,​8S,​8aR,​9aS)​-7,​8,​8a,​9a-​Tetrahydrobenzo[10,​11]​chryseno[3,​4-​b]​oxirene-​7,​8-​diol
(7R,​8S,​8aR,​9aS)​-7,​8,​8a,​9a-​Tetrahydrobenzo[10,​11]​chryseno[3,​4-​b]​oxirene-​7,​8-​diol (7R,​8S,​8aR,​9aS)​-7,​8,​8a,​9a-​Tetrahydrobenzo[10,​11]​chryseno[3,​4-​b]​oxirene-​7,​8-​diol
Brand Name: Vulcanchem
CAS No.: 58917-91-2
VCID: VC0031564
InChI: InChI=1S/C20H14O3/c21-17-13-8-11-5-4-9-2-1-3-10-6-7-12(15(11)14(9)10)16(13)19-20(23-19)18(17)22/h1-8,17-22H/t17-,18+,19-,20+/m0/s1
SMILES: C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C6C(O6)C(C5O)O)C=C2
Molecular Formula: C₂₀H₁₄O₃
Molecular Weight: 302.3 g/mol

(7R,​8S,​8aR,​9aS)​-7,​8,​8a,​9a-​Tetrahydrobenzo[10,​11]​chryseno[3,​4-​b]​oxirene-​7,​8-​diol

CAS No.: 58917-91-2

Reference Standards

VCID: VC0031564

Molecular Formula: C₂₀H₁₄O₃

Molecular Weight: 302.3 g/mol

(7R,​8S,​8aR,​9aS)​-7,​8,​8a,​9a-​Tetrahydrobenzo[10,​11]​chryseno[3,​4-​b]​oxirene-​7,​8-​diol - 58917-91-2

CAS No. 58917-91-2
Product Name (7R,​8S,​8aR,​9aS)​-7,​8,​8a,​9a-​Tetrahydrobenzo[10,​11]​chryseno[3,​4-​b]​oxirene-​7,​8-​diol
Molecular Formula C₂₀H₁₄O₃
Molecular Weight 302.3 g/mol
IUPAC Name (3S,5R,6R,7S)-4-oxahexacyclo[11.6.2.02,8.03,5.010,20.017,21]henicosa-1(20),2(8),9,11,13(21),14,16,18-octaene-6,7-diol
Standard InChI InChI=1S/C20H14O3/c21-17-13-8-11-5-4-9-2-1-3-10-6-7-12(15(11)14(9)10)16(13)19-20(23-19)18(17)22/h1-8,17-22H/t17-,18+,19-,20+/m0/s1
Standard InChIKey DQEPMTIXHXSFOR-ZGXWSNOMSA-N
Isomeric SMILES C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4[C@H]6[C@H](O6)[C@@H]([C@H]5O)O)C=C2
SMILES C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C6C(O6)C(C5O)O)C=C2
Canonical SMILES C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C6C(O6)C(C5O)O)C=C2
Synonyms [7R-(7α,8β,8aβ,9aβ)]-7,8,8a,9a-Tetrahydrobenzo[10,11]chryseno[3,4-b]oxirene-7,8-diol; (7R,8S,9R,10S)-(-)-syn-Benzo[a]pyrene-7,8-diol 9,10-Epoxide
PubChem Compound 42879
Last Modified Dec 23 2021
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